![molecular formula C10H13NO2 B1278652 Ethyl 2-(3-methylpyridin-4-yl)acetate CAS No. 57408-46-5](/img/structure/B1278652.png)
Ethyl 2-(3-methylpyridin-4-yl)acetate
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Overview
Description
Ethyl 2-(3-methylpyridin-4-yl)acetate (EMPA) is a chemical compound that is used in a variety of applications, including in the synthesis of pharmaceuticals, biochemicals, and other organic compounds. EMPA is a derivative of pyridine, a heterocyclic aromatic organic compound. It is a colorless liquid with a sweet, pungent odor. EMPA has been studied extensively for its potential applications in lab experiments, drug synthesis, and other scientific research.
Scientific Research Applications
Reactivity and Synthesis
- Ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates have been successfully synthesized using 2-aminopyridine, Meldrum’s acid, and aryl glyoxals or aryl aldehydes. This work highlights the reactivity of these components in the presence of various aryl compounds under specific conditions (Asadi, Zebarjad, Masoudi, & Mehrabi, 2021).
Antiallergic Agents
- New N-(pyridin-4-yl)-(indol-3-yl)alkylamides, including ethyl (2-methyindol-3-yl)acetates, have been developed as potential antiallergic compounds. These compounds were synthesized and tested for their efficacy, demonstrating significant antiallergic properties (Menciu et al., 1999).
Novel Compounds and Photophysical Properties
- A variety of novel ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates have been synthesized, showcasing the importance of ethyl 2-(3-methylpyridin-4-yl)acetate derivatives in developing new compounds with notable spectral-fluorescent properties (Ershov, Shishlikova, Ievlev, Belikov, & Maksimova, 2019).
Memory Facilitation in Mice
- Ethyl 2-[1-(pyridin-2-yl)ethoxy]acetate and its derivatives have been synthesized and tested for their effects on memory facilitation in mice. These studies provide insights into the potential neuropharmacological applications of such compounds (Li Ming-zhu, 2007, 2010, 2012).
Corrosion Inhibition in Metals
- Ethyl 2-(4-(2-ethoxy-2-oxoethyl)-2-p-tolylquinoxalin-1(4H)-yl)acetate has been studied for its efficacy as a corrosion inhibitor for copper in nitric acid. Quantum chemical calculations were used to establish the relationship between molecular structure and inhibition efficiency (Zarrouk et al., 2014).
Enzymatic Hydrolysis in Drug Synthesis
- The enzymatic hydrolysis of methyl esters, including derivatives of this compound, has been explored for the production of anti-asthma drugs, demonstrating the relevance of these compounds in pharmaceutical synthesis (Bevilaqua et al., 2004).
Mechanism of Action
Target of Action
Ethyl 2-(3-methylpyridin-4-yl)acetate, also known as ETHYL 3-METHYLPYRIDINE-4-ACETATE, is a chemical compound with the molecular formula C10H13NO2. , which could be a potential area of exploration for this compound.
Pharmacokinetics
. These properties are crucial in determining the bioavailability of the compound.
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-(3-methylpyridin-4-yl)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-3-13-10(12)6-9-4-5-11-7-8(9)2/h4-5,7H,3,6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSUZFMFLEQJKEU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=NC=C1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40443351 |
Source
|
Record name | Ethyl (3-methylpyridin-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40443351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57408-46-5 |
Source
|
Record name | Ethyl (3-methylpyridin-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40443351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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